Cas no 81078-05-9 (Kaur-16-en-15-one,7,20-epoxy-1,6,7-trihydroxy-14-[(1-oxodecyl)oxy]-, (1a,6b,7a,14R)- (9CI))

Kaur-16-en-15-one,7,20-epoxy-1,6,7-trihydroxy-14-[(1-oxodecyl)oxy]-, (1a,6b,7a,14R)- (9CI) structure
81078-05-9 structure
Product Name:Kaur-16-en-15-one,7,20-epoxy-1,6,7-trihydroxy-14-[(1-oxodecyl)oxy]-, (1a,6b,7a,14R)- (9CI)
CAS No:81078-05-9
MF:C30H46O7
MW:518.682050228119
CID:734120
PubChem ID:433145
Update Time:2025-04-19

Kaur-16-en-15-one,7,20-epoxy-1,6,7-trihydroxy-14-[(1-oxodecyl)oxy]-, (1a,6b,7a,14R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Kaur-16-en-15-one,7,20-epoxy-1,6,7-trihydroxy-14-[(1-oxodecyl)oxy]-, (1a,6b,7a,14R)- (9CI)
    • 14-O-decanoyl oridonin
    • DTXSID20330856
    • KT-6 (FROM KYOTO UNIVERSITY)
    • 81078-05-9
    • NSC-324034
    • NSC324034
    • Inchi: 1S/C30H46O7/c1-5-6-7-8-9-10-11-12-22(32)37-26-19-13-14-20-28-17-36-30(35,29(20,26)24(33)18(19)2)25(34)23(28)27(3,4)16-15-21(28)31/h19-21,23,25-26,31,34-35H,2,5-17H2,1,3-4H3
    • InChI Key: KWUAMZOEZSIYNK-UHFFFAOYSA-N
    • SMILES: O1CC23C(CCC(C)(C)C2C(C1(C12C(C(=C)C(CCC31)C2OC(CCCCCCCCC)=O)=O)O)O)O

Computed Properties

  • Exact Mass: 518.32435380g/mol
  • Monoisotopic Mass: 518.32435380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 10
  • Complexity: 944
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 113Ų
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